![molecular formula C15H15FN4O B5752276 2-[4-(2-fluorobenzoyl)-1-piperazinyl]pyrimidine](/img/structure/B5752276.png)
2-[4-(2-fluorobenzoyl)-1-piperazinyl]pyrimidine
Overview
Description
2-[4-(2-fluorobenzoyl)-1-piperazinyl]pyrimidine is a chemical compound that has gained significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound has been found to possess a unique mechanism of action that can be utilized for the treatment of various diseases.
Scientific Research Applications
Anticancer Applications
Pyrimidine derivatives, including “2-[4-(2-fluorobenzoyl)-1-piperazinyl]pyrimidine”, have been reported to exhibit anticancer properties . They can modulate myeloid leukemia, and drugs like imatinib, Dasatinib, and nilotinib, which are pyrimidine-based, are well-established treatments for leukemia .
Antimicrobial and Antifungal Applications
These compounds have shown antimicrobial and antifungal properties . This makes them potentially useful in the development of new drugs and therapies to combat various microbial and fungal infections .
Antiparasitic Applications
Pyrimidine derivatives have also been reported to exhibit antiparasitic properties . This suggests potential applications in the treatment of parasitic infections .
Diuretic Applications
These compounds have been found to have diuretic effects . This could make them useful in the treatment of conditions that benefit from increased urine production .
Anti-Inflammatory and Analgesic Applications
Pyrimidine derivatives have demonstrated anti-inflammatory and analgesic activities . This suggests potential applications in the management of pain and inflammation .
Cardiovascular and Antihypertensive Applications
These compounds have been reported to have cardiovascular effects and antihypertensive properties . This could make them useful in the treatment of cardiovascular diseases and hypertension .
Antidiabetic Applications
Pyrimidine derivatives have shown potential as antidiabetic agents . This suggests possible applications in the treatment of diabetes .
Neuroprotective Applications
These compounds have demonstrated neuroprotective effects . This could make them useful in the treatment of neurodegenerative diseases .
Mechanism of Action
Target of Action
Pyrimidines, in general, are known to interact with a variety of targets, including certain vital inflammatory mediators such as prostaglandin e2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κb, leukotrienes, and some interleukins .
Mode of Action
It is known that pyrimidines exert their anti-inflammatory effects by inhibiting the expression and activities of certain vital inflammatory mediators .
Biochemical Pathways
Given the general anti-inflammatory effects of pyrimidines, it can be inferred that the compound may influence pathways related to inflammation .
Result of Action
Given the general anti-inflammatory effects of pyrimidines, it can be inferred that the compound may have a significant impact on cellular processes related to inflammation .
properties
IUPAC Name |
(2-fluorophenyl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN4O/c16-13-5-2-1-4-12(13)14(21)19-8-10-20(11-9-19)15-17-6-3-7-18-15/h1-7H,8-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSCUBRSLKBLTDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CC=N2)C(=O)C3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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